N-(2-(6-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-[6-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C23H20Cl2N6O2S/c1-14-2-4-15(5-3-14)23(33)26-11-10-20-29-28-19-8-9-22(30-31(19)20)34-13-21(32)27-16-6-7-17(24)18(25)12-16/h2-9,12H,10-11,13H2,1H3,(H,26,33)(H,27,32)
• InChI Key: ZSZOAPPCLBILKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C23H20Cl2N6O2S
• Molecular Weight: 515.4 g/mol

Description

N-(2-(6-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C23H20Cl2N6O2S and its molecular weight is 515.41. The purity is usually 95%.
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Scientific Research Applications

Imidazole Core and Its Significance

Imidazole is a five-membered heterocyclic ring with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It plays a crucial role in various natural products, including histidine, purine, histamine, and DNA-based structures. .

Pharmacological Activities

The derivatives of 1,3-diazole (imidazole) exhibit diverse biological activities, including:

• .

Examples of Commercially Available Drugs

Several drugs containing the 1,3-diazole (imidazole) ring are available in the market:

• .

Future Perspectives

Given the broad range of activities associated with imidazole derivatives, further research and exploration are essential. .

Mechanism of Action

Target of Action

The compound, also known as N-[2-[6-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide, is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine Similar compounds have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Similar compounds have been reported to inhibit various enzymes, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Similar compounds have been reported to have good pharmacokinetic properties due to their ability to form hydrogen bonds with different targets .

Result of Action

Similar compounds have been reported to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

Similar compounds have been reported to be very thermally stable , suggesting that they may be resistant to degradation under various environmental conditions.